1-(4-Fluorobenzyl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Fluorobenzyl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea, also known as Compound A, is a synthetic compound that has gained increasing attention in the scientific community due to its potential applications in various fields, such as medicinal chemistry, drug discovery, and chemical biology.
Scientific Research Applications
Photodegradation and Structural Analysis
Research has delved into the photodegradation of thiadiazole-urea herbicides, leading to the isolation, characterization, and synthesis of photoproducts. Studies such as those by Moorman, Findak, and Ku (1985) have reported on the photodegradation processes of thiadiazole-urea compounds, highlighting the structural rearrangements and the significance of these changes in understanding the environmental fate of such chemicals (Moorman, Findak, & Ku, 1985).
Synthesis and Spectroscopic Characterization
Further studies have focused on the synthesis and detailed spectroscopic characterization of thiazole-carboxylate derivatives. For instance, Haroon et al. (2019) synthesized and characterized ethyl-2-(substituted-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives, employing techniques such as NMR, FT-IR, and single crystal X-ray diffraction. These studies contribute to the chemical understanding of thiazolyl urea derivatives and their potential applications in technology and material science (Haroon et al., 2019).
Radiolabeling for PET Studies
The compound AR-A014418, closely related to 1-(4-Fluorobenzyl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea, has been explored for its potential in PET studies, specifically as a glycogen synthase kinase-3beta (GSK-3β) inhibitor. Vasdev et al. (2005) detailed the synthesis and ex vivo evaluation of carbon-11 labelled N-(4-methoxybenzyl)-N'-(5-nitro-1,3-thiazol-2-yl)urea, underscoring the challenges and insights gained from attempts to study the brain penetration and pharmacological actions of such compounds using PET imaging (Vasdev et al., 2005).
Optical and Electronic Properties
The study of the optical behavior of complexes involving thiazolyl hydrazone ligands, as investigated by Yakuphanoglu, Cukurovalı, and Yilmaz (2005), presents insights into the optical band gaps and refractive indices of these compounds. This research emphasizes the importance of metal coordination in determining the optical properties, which could have implications for the development of optical materials and electronic devices (Yakuphanoglu, Cukurovalı, & Yilmaz, 2005).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3OS2/c1-19-7-11-8-20-13(16-11)17-12(18)15-6-9-2-4-10(14)5-3-9/h2-5,8H,6-7H2,1H3,(H2,15,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZQAQBHRVSWOSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1=CSC(=N1)NC(=O)NCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorobenzyl)-3-(4-((methylthio)methyl)thiazol-2-yl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.